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Abstract

CC-3240 is a novel, potent, and selective molecular glue degrader targeting
Calcium/Calmodulin-Dependent Protein Kinase Kinase 2 (CaMKK2). This document provides
an in-depth technical guide summarizing the initial safety and pharmacological profile of CC-
3240 based on available preclinical data. The information presented herein is intended to
inform researchers, scientists, and drug development professionals on the core characteristics
of this compound. Quantitative data are presented in structured tables, and key mechanistic
pathways are visualized to facilitate a comprehensive understanding.

Introduction

CC-3240 is an optimized molecular glue degrader that hijacks the ubiquitin-proteasome system
to induce the targeted degradation of CaMKK2.[1] By promoting the formation of a ternary
complex between CaMKK2 and an E3 ubiquitin ligase, CC-3240 facilitates the ubiquitination
and subsequent proteasomal degradation of the kinase. This mechanism of action offers a
distinct pharmacological approach compared to traditional kinase inhibition.
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Quantitative Pharmacological Data

The following tables summarize the key in vitro and in vivo pharmacological parameters of CC-
3240 based on preclinical studies.

ble 1- In Vi | Efi

Parameter Cell Line Value Reference
Binding Affinity (ICso) - 9nM [1]
) ePL-CaMKK2-
Degradation (DCso) ) 0.29 uM [2][3]
expressing HEK-293T
THP1 100 nM [1]
Max Degradation ePL-CaMKK2-
: 84% [21[3]
(Dmax) expressing HEK-293T
THP1 92% [1]

Table 2: In Vivo Pharmacokinetics in C57BL/6 Mice (10
mglkg, s.c.)

Parameter Value Reference

Time to Max Concentration

(o) 0.5 hours [2][3][4]
Bioavailability 100% (2131141
Area Under the Curve (AUC24)  39.9 h-uM [2][3][4]

Mechanism of Action: CaMKK2 Degradation

CC-3240 functions as a molecular glue, inducing the proximity of CaMKK2 to an E3 ubiquitin
ligase, leading to the ubiquitination and subsequent degradation of CaMKK2 by the
proteasome. This targeted protein depletion results in the modulation of downstream signaling
pathways.
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Mechanism of CC-3240 Action
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Mechanism of CC-3240 induced CaMKK2 degradation.
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Preclinical Safety and Toxicology
In Vivo Observations

In a study utilizing an orthotopic EQ771 syngeneic triple-negative breast cancer tumor model,
treatment with CC-3240 at a dose of 10 mg/kg daily for 10 days did not result in significant
changes in myeloid cell composition or tumor growth inhibition.[3][4]

A notable finding from preclinical studies is the effect of CaMKK2 degraders, including CC-
3240, on natural killer (NK) cell viability. Unlike CaMKK2 inhibitors which did not affect NK cell
viability, the degraders were observed to decrease it.[2][3][4] In contrast, both inhibitors and
degraders of CaMKK2 were found to increase CD8+ T-cell proliferation and reduce the
migratory capacity and metastatic potential of mammary tumors.[2][3][4]

Available Safety Data

A Safety Data Sheet (SDS) for CC-3240 indicates that no data is currently available for acute
toxicity (oral, dermal, inhalation), skin corrosion/irritation, serious eye damage/irritation,
respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, or reproductive toxicity.
[5] The SDS provides standard handling and first-aid procedures for a chemical substance of
unknown toxicity.[5]

Experimental Protocols

Detailed experimental protocols for the safety and toxicology studies of CC-3240 are not
publicly available in the reviewed literature. The provided data is based on abstracts and
summaries from scientific conferences. The following outlines a generalized workflow for the in
vivo study mentioned.
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General In Vivo Efficacy and Safety Workflow
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Generalized workflow for in vivo assessment.

Conclusion

The initial preclinical data for CC-3240, a CaMKK2 molecular glue degrader, demonstrates
potent in vitro degradation of its target and favorable in vivo pharmacokinetic properties in
mice. While it shows promise in modulating immune cell responses, particularly by increasing
CD8+ T-cell proliferation, a decrease in NK cell viability has been noted. Comprehensive
toxicology studies are not yet publicly available, which will be critical for a full safety
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assessment and further clinical development. The information provided in this document serves
as a foundational guide for researchers and professionals in the field of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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